Cas no 1428105-18-3 (N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide)

• Product Name: N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide
• CAS No: 1428105-18-3
• MF: C₁₂H₁₆N₂O₂S₂
• MW: 284.397640228271
• CID: 5683765
• PubChem ID: 71905758
• Update Time: 2025-10-29

N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1549047486
• N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide
• EN300-26578233
• AKOS033420274
• 1428105-18-3

• Inchi： 1S/C12H16N2O2S2/c1-16-11-4-2-10(3-5-11)13-12(15)14-6-8-17-18-9-7-14/h2-5H,6-9H2,1H3,(H,13,15)
• InChI Key： OKFNRLCCTJTEOY-UHFFFAOYSA-N
• SMILES： S1CCN(C(NC2C=CC(=CC=2)OC)=O)CCS1

Computed Properties

• Exact Mass: 284.06532010g/mol
• Monoisotopic Mass: 284.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide

Professional Introduction to N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide (CAS No. 1428105-18-3)

N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1428105-18-3, belongs to the dithiazepine class of heterocyclic molecules, which are known for their diverse biological activities. The structural framework of this molecule incorporates a phenyl ring substituted with a methoxy group at the fourth position, contributing to its unique chemical and pharmacological properties.

The pharmacological relevance of N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide stems from its potential to interact with various biological targets. Dithiazepines are a class of compounds that have been extensively studied for their ability to modulate neurological and cardiovascular functions. The presence of the amide functional group in the molecule further enhances its potential as a pharmacophore, enabling interactions with biological receptors and enzymes. This makes it a promising candidate for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, dithiazepines have shown particular promise due to their ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) targets. The specific substitution pattern in N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide, particularly the methoxy group on the phenyl ring, is thought to influence its binding affinity and selectivity for certain biological targets.

One of the most intriguing aspects of this compound is its potential role in modulating neurotransmitter systems. Dithiazepines have been shown to interact with receptors such as the serotonin 5-HT1A receptor, which is implicated in conditions like depression and anxiety. The methoxy-substituted phenyl ring may enhance binding interactions with these receptors, potentially leading to improved therapeutic efficacy. Furthermore, the amide group could facilitate interactions with other targets involved in neurodegenerative diseases, making this compound a versatile tool for research in CNS disorders.

The synthesis of N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dithiazepine core necessitates careful handling of reagents and catalysts to ensure high yields and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to streamline the synthesis process. These methods not only improve efficiency but also enhance the scalability of production, which is crucial for subsequent preclinical and clinical studies.

In vitro studies have begun to unravel the mechanistic aspects of N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide's pharmacological effects. Initial experiments suggest that this compound exhibits potent activity against certain enzymatic targets relevant to neurological disorders. For instance, it has shown inhibitory effects on enzymes such as monoamine oxidase (MAO), which are involved in the metabolism of neurotransmitters like serotonin and dopamine. This suggests that the compound may modulate neurotransmitter levels by affecting their degradation pathways.

Additionally, research has explored the potential anti-inflammatory properties of dithiazepine derivatives. Inflammatory processes play a significant role in various neurological conditions, and modulating these pathways could lead to novel therapeutic strategies. N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide has shown promise in preliminary studies by inhibiting key inflammatory mediators such as nitric oxide (NO) and prostaglandins. These findings support its potential as an anti-inflammatory agent and highlight its broad therapeutic applications.

The structural features of N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide also make it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to predict how this compound interacts with biological targets at the molecular level. These studies provide valuable insights into optimizing its binding properties and improving its pharmacokinetic profile. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and identify lead compounds with enhanced therapeutic potential.

Preclinical studies are underway to evaluate the safety and efficacy of N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide in animal models. These studies aim to assess its pharmacokinetic behavior, including absorption distribution metabolism excretion (ADME) properties, as well as its toxicity profile. Preliminary results indicate that the compound is well-tolerated at various doses and exhibits favorable pharmacokinetic characteristics suitable for further development.

The future prospects for N-(4-methoxyphenyl)-1,2,5-dithiazepane-5-carboxamide are promising given its diverse biological activities and structural versatility. Ongoing research efforts are focused on refining its chemical structure to enhance its therapeutic index while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion，N-(4-methoxyphenyl)-1，2，5-dithiazepane-5-carboxamide (CAS No.1428105-18-3) represents a significant advancement in pharmaceutical research。 Its unique structural features， coupled with promising preclinical data， position it as a valuable candidate for further development。 As our understanding of biological mechanisms continues to evolve， compounds like this one will play an increasingly important role in addressing complex diseases。